2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-2-yl)methyl]acetamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H18N4O3/c1-26-16-7-5-14(6-8-16)17-10-19(25)23(13-22-17)12-18(24)21-11-15-4-2-3-9-20-15/h2-10,13H,11-12H2,1H3,(H,21,24)
• InChI Key: AYWUKUPQNTWTGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They have a variety of applications in medical and material science.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would consist of a pyrimidine ring with a 4-methoxyphenyl group attached at the 4-position, a 6-oxo group indicating a carbonyl group (=O) at the 6-position, and an acetamide group attached to the nitrogen at the 1-position of the pyrimidine ring via a methylene bridge (-CH2-). The acetamide group itself is substituted with a pyridin-2-ylmethyl group.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound might undergo reactions typical for pyrimidines, such as electrophilic substitution, nucleophilic substitution, or condensation with aldehydes and ketones. The presence of the acetamide group could also allow for reactions at the carbonyl group or the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. Generally, pyrimidine derivatives are stable compounds. The presence of the 4-methoxyphenyl and pyridin-2-ylmethyl groups could influence its solubility, melting point, and other physical properties.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and working in a well-ventilated area.